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Compound of Interest |

Benzyl-alpha-13c-alpha alpha-d2
Compound Name:

alcohol
CAS No.: 285977-71-1
Cat. No.: B1602666

Get Quote

In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-
MS), the accuracy of measurements can be confounded by several factors, including sample
preparation efficiency, matrix effects (ion suppression or enhancement), and instrument
variability.[1] To correct for these potential errors, an ideal internal standard (IS) is employed. A
stable isotopically labeled version of the analyte is considered the "gold standard"” for an
internal standard.[1] These compounds co-elute with the unlabeled analyte and exhibit nearly
identical chemical and physical properties, ensuring that any variations during sample
processing or analysis affect both the analyte and the IS equally.[1]

Benzyl-a-13C-a,a-dz2 alcohol is a SIL analog of benzyl alcohol, an aromatic alcohol used as a
preservative and co-solvent in many pharmaceutical formulations.[2] Monitoring its
concentration, as well as that of its primary oxidation product, benzaldehyde, is crucial for
quality control and stability studies.[3] The triple labeling of Benzyl-a-13C-a,a-d2 alcohol with
one 13C and two deuterium atoms provides a mass shift of +3 Da, ensuring its mass
spectrometric signal is clearly resolved from the unlabeled analyte.
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Compound Identification and Physicochemical
Properties

Accurate identification and understanding the physical characteristics of a standard are
fundamental to its proper use.

CAS Number: 285977-71-1
Synonyms: Benzenemethan-dz-ol-13C

Linear Formula: CeHs¥CD20H

Physicochemical Data Summary

The following table summarizes the key properties of Benzyl-a-13C-a,a-dz alcohol.

Property Value Source
Molecular Weight 111.16 g/mol Calculated
Exact Mass 111.08 g/mol Calculated
Mass Shift vs. Unlabeled +3 Da

Isotopic Purity (13C) =99 atom % Sigma-Aldrich
Isotopic Purity (D) =98 atom % Sigma-Aldrich
Appearance Colorless liquid

Boiling Point 203-205 °C (lit.) Sigma-Aldrich
Melting Point -16 to -13 °C (lit.) Sigma-Aldrich
Density 1.074 g/mL at 25 °C Sigma-Aldrich
Refractive Index n20/D 1.54 (lit.) Sigma-Aldrich

Synthesis Pathway: A Chemoenzymatic Approach
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The synthesis of stereospecifically and isotopically labeled benzyl alcohols often employs
chemoenzymatic methods, which offer high selectivity and purity.[4][5] A plausible and efficient
route for producing Benzyl-a-13C-a,a-d2 alcohol involves the reduction of a labeled
benzaldehyde precursor using a dehydrogenase enzyme.

The core of this synthesis is the enzymatic reduction of Benzaldehyde-a-13C using a deuteride
source. Alcohol dehydrogenase (ADH) is an ideal catalyst for this transformation. To supply the
deuterium, a cofactor regeneration system is used, where an inexpensive deuterium donor,
such as formate-d, provides the deuterium to NAD*, forming NADD, which is then used by
ADH for the reduction.[4]

Chemoenzymatic Synthesis Pathway

Genzaldehyde-cx-ﬂc)

Regenerated

) (Formate-d (DCOO—))

Cofactor
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Caption: Chemoenzymatic synthesis of Benzyl-a-13C-a,a-dz2 alcohol.

Application in Quantitative Analysis: Internal
Standard for LC-MS/MS

The primary application of Benzyl-0-3C-a,a-dz alcohol is as an internal standard for the
accurate quantification of benzyl alcohol in various matrices, such as pharmaceutical products
or biological samples.[6] The isotope dilution method using LC-MS/MS is a powerful technique
for this purpose.[7]

Principle of Isotope Dilution Mass Spectrometry

The method involves adding a known amount of the isotopically labeled standard (Benzyl-a-
13C-a,0-d2 alcohol) to the sample containing the unlabeled analyte (benzyl alcohol) before any
sample preparation steps. The sample is then processed (e.g., extraction, dilution) and
analyzed by LC-MS/MS. The ratio of the mass spectrometric response of the analyte to the
internal standard is used for quantification. Since both compounds behave identically during
sample workup and analysis, this ratio remains constant regardless of sample loss or matrix
effects.

Quantitative Analysis Workflow

Sample containing Spike with known amount of Sample Preparation . .
( Benzyl Alcohol Benzyl-a-3C-a,a-dz2 alcohol (IS) (e.g., Extraction, Dilution) LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for quantification using an internal standard.

Mass Spectrometry Fragmentation

In the mass spectrometer, after ionization (e.g., by electrospray ionization - ESI), the molecules
are fragmented. For benzyl alcohol, common fragmentations include the loss of a hydroxyl
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radical (-OH) or the loss of the entire hydroxymethyl radical (-CH20H).
e Benzyl Alcohol (C7HsO): Molecular lon [M+H]* at m/z 109.
e Benzyl-a-13C-a,a-dz2 Alcohol: Molecular lon [M+H]* at m/z 112.

The instrument is set up in Multiple Reaction Monitoring (MRM) mode to detect specific
precursor-to-product ion transitions for both the analyte and the internal standard, ensuring
high selectivity and sensitivity.

Experimental Protocol: Quantification of Benzyl
Alcohol in a Pharmaceutical Formulation

This section provides a detailed, self-validating protocol for the determination of benzyl alcohol
in an injectable suspension using Benzyl-a-13C-a,a-dz alcohol as an internal standard.[2]

Materials and Reagents

e Benzyl alcohol (analyte)

Benzyl-a-13C-a,a-dz alcohol (internal standard)

Methanol (LC-MS grade)

Water with 0.1% Formic Acid (LC-MS grade)

Acetonitrile with 0.1% Formic Acid (LC-MS grade)

Injectable suspension sample

Preparation of Standard Solutions

¢ Internal Standard Stock Solution (IS Stock): Accurately weigh and dissolve Benzyl-a-13C-q,a-
dz2 alcohol in methanol to prepare a 1 mg/mL stock solution.

 Internal Standard Working Solution (IS Working): Dilute the IS Stock with methanol to a final
concentration of 1 pg/mL.
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e Analyte Stock Solution: Prepare a 1 mg/mL stock solution of benzyl alcohol in methanol.

» Calibration Standards: Serially dilute the analyte stock solution with methanol to prepare a
series of calibration standards ranging from 0.1 pg/mL to 10 pg/mL.[2] Spike each calibration
standard with the IS Working Solution to a final IS concentration of 100 ng/mL.

Sample Preparation

o Accurately weigh a portion of the injectable suspension.

Add a defined volume of the IS Working Solution.

Add methanol as an extraction solvent.

Vortex thoroughly to ensure complete mixing and extraction.

Centrifuge to pellet any excipients.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

e LC System: A standard HPLC or UHPLC system.

e Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pum).

» Mobile Phase A: Water with 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

» Gradient: A suitable gradient starting from low %B to high %B to elute benzyl alcohol.
e Flow Rate: 0.3 mL/min.

e Injection Volume: 5 pL.

e MS System: A triple quadrupole mass spectrometer.

¢ lonization Mode: ESI Positive.
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e MRM Transitions:
o Benzyl Alcohol: 109.1 - 91.1 (Quantifier), 109.1 - 79.1 (Qualifier)

o Benzyl-a-13C-a,a-dz2 Alcohol: 112.1 - 93.1 (Quantifier)

Data Analysis and Quantification

o Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the
concentration of the analyte for the calibration standards.

o Perform a linear regression analysis of the calibration curve.
o For the unknown samples, determine the peak area ratio of the analyte to the IS.

o Calculate the concentration of benzyl alcohol in the samples using the regression equation
from the calibration curve.

Conclusion

Benzyl-a-13C-a,0-dz2 alcohol is an indispensable tool for researchers and quality control
scientists who require precise and accurate quantification of benzyl alcohol. Its synthesis via
robust chemoenzymatic methods ensures high isotopic purity. When used as an internal
standard in isotope dilution mass spectrometry, it provides a self-validating system that corrects
for analytical variability, thereby ensuring the highest level of data integrity in drug development
and quality assurance.

References
 MedChemExpress. (n.d.). Benzyl alcohol-a-13C-a,0-d2.

» University of Calgary. (n.d.). Ch13 - Mass Spectroscopy. Retrieved from [Link]

e Lisko, J. G, et al. (2021). Determination of Benzoic Acid and Benzyl Alcohol in E-Liquids
(JUUL™ Pods) by Isotopic Dilution High-Performance Liquid Chromatography and Tandem
Mass Spectrometry. CDC Stacks.

e Roston, D., & Kohen, A. (2014). Stereospecific multiple isotopic labeling of benzyl alcohol.
Journal of Labelled Compounds and Radiopharmaceuticals, 57(2), 75-77.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch13/ch13-ms-alk.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards
in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or
not?. Rapid communications in mass spectrometry, 19(3), 401-407.

Sigma-Aldrich. (n.d.). Benzylalkohol-a-13C-a,a-d2.

Roston, D., & Kohen, A. (2014). Stereospecific Multiple Isotopic Labeling of Benzyl Alcohol.
SciSpace.

Shrivastava, V.S., et al. (2011). Gas Chromatography-Mass spectrometric Determination of
Benzyl alcohol in Injectable Suspensions. Der Pharmacia Lettre, 3(2), 218-225.

Ng, C. H., et al. (2001). Capillary gas chromatography determination of benzaldehyde arising
from benzyl alcohol used as preservative in injectable formulations. Journal of
chromatography.

ChemComplete. (2019, September 19).

The Organic Chemistry Tutor. (2020, July 9). Spectral analysis practice problem #02 (benzyl
alcohol) [Video]. YouTube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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